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Compound of Interest

Compound Name: Desferriferrithiocin

Cat. No.: B1207651 Get Quote

For researchers, scientists, and professionals in drug development, the proper handling and

disposal of chemical compounds are paramount to ensuring laboratory safety and

environmental protection. This guide provides essential, step-by-step procedures for the safe

disposal of Desferriferrithiocin, a potent iron chelator. Adherence to these protocols is critical

to mitigate risks and maintain a safe research environment.

Hazard and Safety Information
Desferriferrithiocin is a compound that requires careful handling due to its potential health

effects. The following table summarizes its key hazard classifications based on the Globally

Harmonized System of Classification and Labelling of Chemicals (GHS).
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Hazard Class GHS Hazard Statement
Precautionary Statement
Codes

Acute toxicity, Oral (Category

4)
H302: Harmful if swallowed

P264, P270,

P301+P312+P330

Skin irritation (Category 2) H315: Causes skin irritation
P264, P280, P302+P352,

P332+P313, P362+P364

Eye irritation (Category 2A)
H319: Causes serious eye

irritation

P264, P280,

P305+P351+P338,

P337+P313

Disposal

P501: Dispose of

contents/container to an

approved waste disposal plant.

Experimental Protocol for Proper Disposal
The following protocol outlines the necessary steps for the collection and disposal of solid

Desferriferrithiocin waste and contaminated lab supplies. This procedure is designed to be

conducted by trained laboratory personnel familiar with chemical handling.

1. Personal Protective Equipment (PPE):

Wear a standard laboratory coat, safety goggles, and nitrile gloves.

2. Waste Segregation and Collection:

Designate a specific, clearly labeled hazardous waste container for Desferriferrithiocin
waste.

This container should be made of a compatible material (e.g., a high-density polyethylene -

HDPE bottle or drum) with a secure, leak-proof lid.

Place all solid Desferriferrithiocin waste, including unused or expired product and any

contaminated materials (e.g., weighing boats, contaminated paper towels, gloves), directly

into this designated container.[1]
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Do not mix Desferriferrithiocin waste with other chemical waste streams unless

compatibility has been confirmed.[2]

3. Container Labeling:

Immediately label the waste container with a hazardous waste tag.[2][3]

The label must include:

The words "Hazardous Waste".[2][4]

The full chemical name: "Desferriferrithiocin". Avoid abbreviations or chemical formulas.

[2]

The approximate quantity of the waste.

The date when the first waste was added to the container.[2]

The name and contact information of the principal investigator or laboratory supervisor.[2]

Checkmarks indicating the relevant hazards (e.g., "Harmful," "Irritant").[2]

4. Waste Storage:

Store the sealed and labeled waste container in a designated satellite accumulation area

within the laboratory.[5]

This area should be under the control of laboratory personnel and away from general

laboratory traffic.

Ensure the container is stored in secondary containment (e.g., a larger, chemically resistant

bin) to prevent the spread of material in case of a leak.

Keep the waste container closed at all times, except when adding waste.[4][5]

5. Arranging for Disposal:
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Once the waste container is full or has reached the storage time limit set by your institution

(typically 90 days), arrange for its collection.[1]

Contact your institution's Environmental Health and Safety (EHS) office or the designated

hazardous waste management service to schedule a pickup.[5][6]

Follow their specific procedures for waste collection requests.

6. Empty Container Disposal:

An empty container that held Desferriferrithiocin must be managed as hazardous waste

unless properly decontaminated.[3][4]

To decontaminate, triple-rinse the container with a suitable solvent (e.g., water, if

Desferriferrithiocin is water-soluble).[3][4]

The rinsate must be collected and disposed of as hazardous chemical waste.[3][4] After

triple-rinsing, deface the original label and the container may be disposed of as regular trash

or recycled, in accordance with your institution's policies.[3][4]

Disposal Workflow Diagram
The following diagram illustrates the logical steps for the proper disposal of

Desferriferrithiocin.
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Caption: Workflow for the safe disposal of Desferriferrithiocin.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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